![molecular formula C11H10ClN3O B6164519 4-chloro-2-[(5-oxopyrrolidin-3-yl)amino]benzonitrile CAS No. 1702098-56-3](/img/no-structure.png)
4-chloro-2-[(5-oxopyrrolidin-3-yl)amino]benzonitrile
Overview
Description
4-chloro-2-[(5-oxopyrrolidin-3-yl)amino]benzonitrile is a chemical compound with the molecular formula C11H10ClN3O . It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom . This compound is characterized by a 5-amino-3-cyano-2-oxopyrrolidine core .
Molecular Structure Analysis
The molecular structure of this compound is influenced by the pyrrolidine ring, which contributes to the stereochemistry of the molecule . The pyrrolidine ring allows for efficient exploration of the pharmacophore space due to sp3-hybridization . The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-chloro-2-[(5-oxopyrrolidin-3-yl)amino]benzonitrile involves the reaction of 4-chlorobenzonitrile with 3-amino-5-oxopyrrolidine.", "Starting Materials": [ "4-chlorobenzonitrile", "3-amino-5-oxopyrrolidine" ], "Reaction": [ "Step 1: 4-chlorobenzonitrile is reacted with sodium hydroxide and potassium carbonate in dimethylformamide to form the corresponding carboxylate salt.", "Step 2: The carboxylate salt is then reacted with 3-amino-5-oxopyrrolidine in the presence of triethylamine and acetic anhydride to form the desired product, 4-chloro-2-[(5-oxopyrrolidin-3-yl)amino]benzonitrile." ] } | |
CAS RN |
1702098-56-3 |
Product Name |
4-chloro-2-[(5-oxopyrrolidin-3-yl)amino]benzonitrile |
Molecular Formula |
C11H10ClN3O |
Molecular Weight |
235.7 |
Purity |
95 |
Origin of Product |
United States |
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